Cas no 2227757-95-9 ((1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol)
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol
- 2227757-95-9
- EN300-1773457
-
- Inchi: 1S/C12H18N2O2/c1-14-6-7-16-12-3-2-9(8-10(12)14)11(15)4-5-13/h2-3,8,11,15H,4-7,13H2,1H3/t11-/m1/s1
- InChI Key: MFZUWMJQXOTJJP-LLVKDONJSA-N
- SMILES: O1CCN(C)C2C=C(C=CC1=2)[C@@H](CCN)O
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 58.7Ų
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773457-0.05g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 0.05g |
$1927.0 | 2023-09-20 | ||
| Enamine | EN300-1773457-0.1g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 0.1g |
$2019.0 | 2023-09-20 | ||
| Enamine | EN300-1773457-0.25g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 0.25g |
$2110.0 | 2023-09-20 | ||
| Enamine | EN300-1773457-0.5g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 0.5g |
$2202.0 | 2023-09-20 | ||
| Enamine | EN300-1773457-1.0g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 1g |
$2294.0 | 2023-06-03 | ||
| Enamine | EN300-1773457-2.5g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 2.5g |
$4495.0 | 2023-09-20 | ||
| Enamine | EN300-1773457-5.0g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 5g |
$6650.0 | 2023-06-03 | ||
| Enamine | EN300-1773457-10.0g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 10g |
$9859.0 | 2023-06-03 | ||
| Enamine | EN300-1773457-1g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 1g |
$2294.0 | 2023-09-20 | ||
| Enamine | EN300-1773457-5g |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol |
2227757-95-9 | 5g |
$6650.0 | 2023-09-20 |
(1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol
Compound Introduction: (1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol and CAS No. 2227757-95-9
The compound with the CAS number 2227757-95-9 and the systematic name (1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential biological activities. The benzoxazine core, a key structural motif, is known for its versatility in drug design, offering a scaffold that can be modified to achieve specific pharmacological effects.
In recent years, there has been a growing interest in benzoxazine derivatives as they exhibit a wide range of biological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the amino group at the 3-position and the specific substitution pattern on the benzoxazine ring contribute to the compound's potential therapeutic utility. This particular derivative has been investigated for its interactions with various biological targets, making it a promising candidate for further development.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The stereochemistry at the chiral center is particularly critical, as it can significantly influence the biological activity of the molecule. Advanced synthetic techniques, such as asymmetric catalysis, have been employed to achieve the desired enantiomeric purity. These methods not only enhance the efficiency of the synthesis but also contribute to the overall quality of the final product.
One of the most intriguing aspects of this compound is its potential application in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including chronic inflammatory disorders and cancer. The benzoxazine moiety has been shown to interact with enzymes involved in inflammation, such as lipoxygenases and cyclooxygenases, thereby inhibiting pro-inflammatory mediator production. This mechanism makes (1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol a valuable candidate for developing novel anti-inflammatory therapies.
Furthermore, preclinical studies have indicated that this compound exhibits significant anticancer properties. The benzoxazine core has been found to disrupt cancer cell proliferation by interfering with key signaling pathways involved in cell growth and survival. Specifically, it has shown promise in inhibiting tyrosine kinases and other enzymes that are overexpressed in various types of cancer. These findings suggest that further investigation into the pharmacological profile of this compound could lead to the development of effective anticancer agents.
The compound's structural features also make it an attractive scaffold for drug discovery efforts aimed at identifying new therapeutic targets. The combination of the amino group and the benzoxazine ring provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is crucial for developing molecules with improved pharmacokinetic properties and reduced side effects. By leveraging computational methods such as molecular docking and virtual screening, scientists can rapidly identify derivatives with enhanced efficacy and selectivity.
In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The benzoxazine scaffold serves as a valuable tool for studying enzyme mechanisms and interactions with biological macromolecules. Its ability to modulate protein function makes it a useful probe for understanding complex biological processes. This research not only contributes to our fundamental understanding of disease mechanisms but also aids in the development of innovative treatment strategies.
The synthesis and characterization of this compound have benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed information about the molecular structure and purity of the compound, ensuring that it meets stringent quality standards before being subjected to biological testing. Such rigorous analytical approaches are essential for establishing a robust foundation for further pharmacological investigations.
The future prospects for this compound are promising, with ongoing research focused on optimizing its synthesis and exploring new applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to grow, compounds like (1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol are poised to play a pivotal role in shaping the future of medicine.
2227757-95-9 ((1R)-3-amino-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)